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Compound of Interest

Compound Name: Linuron

Cat. No.: B1675549 Get Quote

An In-depth Technical Guide on the Properties of Linuron (CAS Number 330-55-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical,

toxicological, and environmental properties of Linuron (CAS No. 330-55-2). The information is

compiled from various scientific and regulatory sources to support research, development, and

safety assessment activities.

Chemical and Physical Properties
Linuron, with the IUPAC name N'-(3,4-dichlorophenyl)-N-methoxy-N-methylurea, is a

substituted phenylurea herbicide.[1][2] It presents as an odorless, white to colorless crystalline

solid.[1] Dry formulations of Linuron are stable under normal storage conditions, and it is

stable in neutral aqueous media at its melting point.[3] However, it undergoes slow hydrolysis

by acids and alkalis at normal temperatures, a process that accelerates at higher temperatures.

[3]

Table 1: Physicochemical Properties of Linuron
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Property Value Source(s)

CAS Number 330-55-2 [1]

Molecular Formula C₉H₁₀Cl₂N₂O₂ [1]

Molecular Weight 249.09 g/mol [1]

Melting Point 93-94 °C [1][4]

Boiling Point Decomposes before boiling [5]

Density 1.49 g/cm³ at 20 °C [1]

Vapor Pressure 1.43 x 10⁻⁶ mmHg at 25 °C [1]

Water Solubility 75 - 81 mg/L at 24-25 °C [3][6]

Log K_ow (Octanol-Water

Partition Coefficient)
3.0 - 3.2 [1][7]

Henry's Law Constant
1.97 x 10⁻⁹ atm·m³/mol at 25

°C
[1]

Table 2: Solubility of Linuron in Organic Solvents at 25 °C

Solvent Solubility (g/kg) Source(s)

Acetone 500 [1]

Benzene 150 [1]

Ethanol 150 [1]

Xylene 130 [1]

n-Heptane 15 [1]

Mechanism of Action
Linuron exhibits two primary mechanisms of action that are relevant to its herbicidal activity

and its toxicological profile in non-target organisms.
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Inhibition of Photosystem II (Herbicidal Action)
In plants, Linuron acts as a potent inhibitor of photosynthesis.[2][8] It disrupts the

photosynthetic electron transport chain within Photosystem II (PSII) by binding to the D1

protein at the Q_B_ binding site.[8][9] This binding competitively displaces the native

plastoquinone molecule, which is the secondary quinone acceptor (Q_B_).[9] The blockage

prevents the flow of electrons from the primary quinone acceptor (Q_A_) to Q_B_, thereby

halting the production of ATP and NADPH required for carbon fixation.[9] This interruption of

photosynthesis leads to rapid chlorosis (yellowing) and eventual death of the susceptible plant.

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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